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Compound of Interest

Compound Name:
2-Chloro-4-iodo-1-

methoxybenzene

CAS No.: 75676-72-1

Cat. No.: B1599835

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical compound 2-Chloro-4-iodo-1-
methoxybenzene, including its molecular characteristics, synthesis, and relevance in scientific

research and development.

Section 1: Core Chemical Identity and Properties
2-Chloro-4-iodo-1-methoxybenzene is a halogenated anisole derivative. Its structure is

characterized by a benzene ring substituted with a methoxy group, a chlorine atom, and an

iodine atom at positions 1, 2, and 4, respectively.

Molecular Structure and Quantitative Data
The fundamental properties of this compound are summarized in the table below, providing a

quick reference for laboratory use.
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Property Value Source(s)

Molecular Formula C₇H₆ClIO [1][2][3]

Molecular Weight 268.48 g/mol [1][2][3][4]

IUPAC Name
2-chloro-1-iodo-4-

methoxybenzene
[1]

CAS Number 219735-98-5 [2][3][4]

Canonical SMILES COC1=CC(=C(C=C1)I)Cl [1][2]

InChI Key
MGBVHCKCKXFVLF-

UHFFFAOYSA-N
[1]

Monoisotopic Mass 267.91519 Da [1]

Physicochemical Properties (Predicted)
While extensive experimental data is not available, computational models provide valuable

insights into the physicochemical nature of 2-Chloro-4-iodo-1-methoxybenzene.

Property Value Source(s)

XLogP3-AA 3.2 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
1 [5]

Rotatable Bond Count 1 [5]

Topological Polar Surface Area 9.2 Å² [1]

Complexity 110 [1]

Section 2: Synthesis and Characterization
The synthesis of substituted aromatic compounds like 2-Chloro-4-iodo-1-methoxybenzene
typically involves multi-step reactions. While a specific, detailed synthesis protocol for this exact
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molecule is not readily available in the provided search results, a general understanding can be

derived from similar chemical transformations. The synthesis would likely start from a more

common precursor, such as 4-methoxyaniline or 4-chloroanisole, followed by sequential

halogenation steps.

Illustrative Synthetic Workflow
The following diagram outlines a plausible, generalized synthetic pathway. The precise

reagents and conditions would require experimental optimization.
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Plausible Synthetic Pathway

Step 1: Chlorination

Step 2: Sandmeyer Reaction

Step 3: Iodination

4-Methoxyaniline

2-Chloro-4-methoxyaniline

Chlorinating Agent
(e.g., NCS)

Diazonium Salt Intermediate

NaNO2, HCl

2-Chloro-4-iodo-1-methoxybenzene

KI

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloro-4-iodo-1-methoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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